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Introduction
UNC1215 is a potent and selective chemical probe for the methyl-lysine (Kme) reading function

of the L3MBTL3 (Lethal(3)malignant brain tumor-like protein 3) protein.[1][2][3][4] L3MBTL3 is

a member of the malignant brain tumor (MBT) family of chromatin-interacting transcriptional

repressors, and it plays a role in processes such as hematopoiesis and has been implicated in

cancer biology.[5] UNC1215 serves as a valuable tool for investigating the biological functions

of L3MBTL3 and for validating it as a potential therapeutic target. These application notes

provide detailed protocols for utilizing UNC1215 in cell-based assays to probe its effects on

L3MBTL3 function.

Mechanism of Action
UNC1215 functions as a competitive antagonist of the methyl-lysine binding domains of

L3MBTL3. It binds to the aromatic cage within the MBT domains, thereby displacing mono- and

dimethyl-lysine residues on histone tails and other proteins that L3MBTL3 would normally

recognize. X-ray crystallography has revealed a unique 2:2 polyvalent mode of interaction

between UNC1215 and L3MBTL3. This inhibition of the reader function of L3MBTL3 disrupts its

localization and interactions within the cell nucleus. In cellular models, treatment with UNC1215
has been shown to increase the mobility of a GFP-L3MBTL3 fusion protein.
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UNC1215 Mechanism of Action
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GFP-L3MBTL3 Localization Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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